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Compound of Interest

Compound Name: Pentanedioic-d6 acid

Cat. No.: B585105 Get Quote

Essential Safety and Handling Guide for
Pentanedioic-d6 Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Pentanedioic-d6 acid. Adherence

to these procedures is essential for maintaining a safe laboratory environment.

Chemical Profile and Hazards:

Pentanedioic-d6 acid, also known as glutaric-d6 acid, is a deuterated form of pentanedioic

(glutaric) acid. The primary hazards are associated with its acidic nature. According to safety

data sheets, it can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1] It is important to handle this compound with appropriate care to avoid direct contact

and inhalation.

Personal Protective Equipment (PPE)
A systematic approach to personal protection is crucial when handling Pentanedioic-d6 acid.

The following table summarizes the required personal protective equipment.
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Protection Type Equipment Specification Purpose & Use Case

Eye & Face Protection

ANSI Z87.1-compliant safety

glasses with side-shields or

chemical safety goggles.[2]

Required at all times to protect

eyes from splashes of the solid

or solutions. For tasks with a

high splash risk, a face shield

worn in addition to goggles is

recommended.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Required for all handling to

protect skin from direct

contact. Inspect gloves for any

signs of degradation or

puncture before use.

Body Protection Laboratory coat.

Required for all handling to

provide a barrier against

chemical splashes and spills.

For larger quantities, a

chemical-resistant apron may

be necessary.

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Recommended when handling

the solid material outside of a

chemical fume hood or if dust

generation is likely.[3] Use in a

well-ventilated area is crucial.

Foot Protection Closed-toe shoes.

Required in all laboratory

areas to protect feet from spills

and dropped objects.

Operational Plan for Safe Handling
Following a structured workflow minimizes exposure and ensures safety during the handling of

Pentanedioic-d6 acid.

Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dept.harpercollege.edu/chemistry/msds/Glutaric%20acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pentanoic_acid_3_methyl_2_oxo_3S.pdf
https://www.benchchem.com/product/b585105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before beginning work.[4]

Have spill cleanup materials readily available.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.

[1][5]

Avoid all personal contact, including inhalation.[6]

When weighing and transferring the solid, do so carefully to avoid creating dust.[5]

Keep the container tightly closed when not in use.[5]

Decontamination and Cleanup:

Wipe down the work surface with an appropriate solvent and then soap and water after

handling is complete.

Properly remove and dispose of contaminated gloves.[2]

Wash hands thoroughly with soap and water after handling the chemical.[2]
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Caption: A stepwise workflow for the safe handling of Pentanedioic-d6 acid.
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Emergency and Disposal Plans
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.[1][5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Spill Response:

Evacuate: If the spill is large or outside a fume hood, evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep up the material to avoid generating dust and place

it into a suitable, labeled container for disposal.[5] For a solution, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container.

Clean: Clean the spill area thoroughly with soap and water.

Disposal Plan:

Chemical Waste: Dispose of Pentanedioic-d6 acid and any contaminated materials in a

properly labeled, sealed container for hazardous waste.[4] Do not dispose of down the drain.

[5]

Contaminated Labware: Dispose of contaminated disposable items such as gloves and

pipette tips in a labeled hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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